Cas no 2287263-43-6 (2-Amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid)

• Product Name: 2-Amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid
• CAS No: 2287263-43-6
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5980544
• PubChem ID: 137942511
• Update Time: 2025-06-25

2-Amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761172
• 2287263-43-6
• 2-amino-2-{3-butylbicyclo[1.1.1]pentan-1-yl}acetic acid
• 2-Amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid

• Inchi： 1S/C11H19NO2/c1-2-3-4-10-5-11(6-10,7-10)8(12)9(13)14/h8H,2-7,12H2,1H3,(H,13,14)
• InChI Key： GOWDEXJSIGCUFK-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(CCCC)(C1)C2)N)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid

Introduction to 2-Amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid (CAS No. 2287263-43-6)

2-Amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid, with the CAS number 2287263-43-6, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amino acids and is characterized by its bicyclo[1.1.1]pentane core, which imparts distinct physical and chemical properties.

The bicyclo[1.1.1]pentane (BCP) core is a highly strained, rigid structure that has been extensively studied for its ability to mimic the conformational properties of larger, more complex molecules. The presence of this core in 2-Amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid provides a unique scaffold for the design of bioactive molecules, making it a valuable tool in drug discovery and development.

Recent research has focused on the synthesis and biological evaluation of compounds containing the BCP core, with particular emphasis on their potential as therapeutic agents. Studies have shown that compounds with this scaffold can exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The rigid nature of the BCP core allows for precise control over the conformation of the molecule, which can be crucial for optimizing binding interactions with target proteins.

In terms of synthesis, 2-Amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid can be prepared through a series of well-defined steps involving the reaction of appropriate starting materials. One common approach involves the use of transition metal-catalyzed reactions to form the BCP core, followed by functional group manipulations to introduce the amino and carboxylic acid functionalities. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of 2-Amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid are also noteworthy. It is a white crystalline solid with a melting point in the range of 90-95°C and is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

In terms of biological activity, preliminary studies have shown that 2-Amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid exhibits promising anti-inflammatory effects in vitro. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that this compound may have potential applications in the treatment of inflammatory diseases.

Furthermore, research into the neuroprotective properties of 2-Amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid has yielded encouraging results. In cell-based assays, it has been shown to protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and modulating signaling pathways involved in cell survival and death. These neuroprotective effects make it a candidate for further investigation in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The anti-cancer potential of 2-Amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid has also been explored in preclinical studies. Initial results indicate that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. This suggests that it may have utility as an adjuvant therapy in combination with other anti-cancer agents.

In conclusion, 2-Amino-2-(3-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid (CAS No. 2287263-43-6) is a promising compound with a unique structural framework that offers significant potential for further development as a therapeutic agent. Its anti-inflammatory, neuroprotective, and anti-cancer properties make it an attractive candidate for further research and clinical evaluation.